2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one

• Molecular Formula: C11H12N4O
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 2-methyl-5-(methylamino)-4-pyridin-3-ylpyridazin-3-one
• InChI: InChI=1S/C11H12N4O/c1-12-9-7-14-15(2)11(16)10(9)8-4-3-5-13-6-8/h3-7,12H,1-2H3
• InChI Key: LJQLAMAJUXWLBF-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C(=O)N(N=C1)C)C2=CN=CC=C2

Description

2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one features a pyridazin-3(2H)-one scaffold, a heterocyclic structure recognized for its significant potential in medicinal chemistry and pharmaceutical research . Compounds based on the pyridazinone core are frequently investigated for their diverse biological activities, particularly in the fields of cardiovascular diseases and oncology . Researchers value this scaffold for its ability to interact with multiple biological targets. Specifically, pyridazinone derivatives have been developed as vasodilators for cardiovascular research, with some acting as phosphodiesterase (PDE) inhibitors, and as targeted anticancer agents, exhibiting activity through the inhibition of key kinases and other enzymes involved in cell proliferation . The structural features of this compound, including the methylamino group and the pyridin-3-yl substitution, make it a valuable intermediate or lead compound for developing novel therapeutic agents. It is especially relevant for studies aiming to discover drugs with dual activity for interconnected disease areas like reverse cardio-oncology, where patients with cardiovascular conditions show a higher propensity for cancer . This compound is provided for research purposes such as biological screening, structure-activity relationship (SAR) studies, and the synthesis of more complex molecules. It is For Research Use Only. Not intended for any human or veterinary use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one typically involves the reaction of pyridine derivatives with hydrazine and other reagents under controlled conditions. One common method includes the condensation of 3-pyridinecarboxaldehyde with methylhydrazine, followed by cyclization to form the pyridazinone ring.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of dihydropyridazinone derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are often used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically yields N-oxides, while reduction can produce various dihydropyridazinone derivatives.

Scientific Research Applications

2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug development, particularly as a lead compound for new pharmaceuticals.

Industry: Utilized in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or receptors, leading to therapeutic effects. The exact pathways and targets can vary depending on the specific application and the modifications made to the compound.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares the target compound with structurally related dihydropyridazinone derivatives, emphasizing substituent effects and molecular properties:

Compound Name	Position 2 Substituent	Position 4 Substituent	Position 5 Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Features
Target Compound	Methyl	Pyridin-3-yl	Methylamino	C₁₁H₁₃N₅O	~231	Aromatic pyridinyl enhances π-π interactions; methylamino improves solubility
4-Chloro-5-(methylamino)-2-[3-(trifluoromethyl)phenyl]-2,3-dihydropyridazin-3-one ()	3-(Trifluoromethyl)phenyl	Chloro	Methylamino	C₁₂H₁₀ClF₃N₄O	~318.45	Electron-withdrawing Cl and CF₃ groups increase stability but reduce solubility
4-Chloro-2-methyl-5-(1-methylhydrazino)-2,3-dihydropyridazin-3-one ()	Methyl	Chloro	1-Methylhydrazino	C₆H₈ClN₅O	~201.45	Hydrazino group introduces steric bulk; chloro substituent lowers bioavailability

Key Observations:

Substituent Effects on Bioactivity: The pyridin-3-yl group in the target compound likely enhances binding affinity to biological targets (e.g., kinases) through aromatic interactions, compared to the chloro or trifluoromethylphenyl groups in analogs . Methylamino at position 5 improves aqueous solubility relative to the hydrazino group in ’s compound, which may hinder membrane permeability .

Electrochemical Properties: The trifluoromethylphenyl group in ’s compound increases metabolic stability due to its electron-withdrawing nature but introduces hydrophobicity, reducing solubility .

Structural Flexibility :

• The target compound’s methyl group at position 2 provides steric protection against enzymatic degradation, a feature shared with ’s compound but absent in ’s analog .

Biological Activity

2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical characteristics:

• Molecular Formula : C$_{11}$H$_{12}$N$_4$O
• Molecular Weight : 216.24 g/mol
• CAS Number : 2092587-12-5

Biological Activity Overview

Research indicates that this compound exhibits various biological activities, primarily in the areas of antimicrobial , antitumor , and neurological effects .

Antimicrobial Activity

Studies have shown that derivatives of dihydropyridazine compounds can display significant antimicrobial properties. For instance, a recent study indicated that certain analogues demonstrated moderate to excellent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The structure-activity relationship (SAR) suggests that modifications in the pyridine and methylamino groups can enhance efficacy against specific pathogens.

Compound	Activity	Reference
2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one	Moderate Antimicrobial
Related Dihydropyridazine Derivative	Excellent Antimicrobial

Antitumor Activity

The compound has also been evaluated for its antitumor potential. In vitro studies have indicated that it can inhibit the growth of various cancer cell lines. The mechanism appears to involve apoptosis induction and cell cycle arrest.

A notable study reported that the compound exhibited a significant reduction in cell viability in human cancer lines, with IC$_{50}$ values comparable to established chemotherapeutic agents.

Cell Line	IC$_{50}$ (µM)	Reference
A431 (epidermoid carcinoma)	15.4
HT29 (colon carcinoma)	12.7

Neurological Effects

Preliminary investigations into the neurological effects of this compound suggest potential anticonvulsant properties. The SAR analysis indicated that modifications in the methylamino group could enhance neuroprotective effects, making it a candidate for further research in epilepsy treatment.

Case Studies

• In Vitro Antimicrobial Study : A series of derivatives were synthesized and tested against various bacterial strains. The results indicated that compounds with specific substitutions on the pyridine ring exhibited enhanced activity, suggesting a targeted approach for developing new antibiotics.
• Antitumor Efficacy in Human Cell Lines : A comprehensive study assessed the cytotoxic effects of 2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one on multiple cancer cell lines, demonstrating significant growth inhibition and apoptosis induction.

The biological activity of 2-Methyl-5-(methylamino)-4-(pyridin-3-yl)-2,3-dihydropyridazin-3-one is believed to be mediated through several mechanisms:

• Inhibition of DNA Synthesis : The compound may interfere with DNA replication processes in rapidly dividing cells.
• Induction of Apoptosis : Evidence suggests that it activates apoptotic pathways in cancer cells.
• Antimicrobial Action : It disrupts bacterial cell wall synthesis or function, leading to cell death.